Cas no 3431-62-7 (3-nitrobenzaldoxime)

• Product Name: 3-nitrobenzaldoxime
• CAS No: 3431-62-7
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD00007275
• CID: 84742
• PubChem ID: 5354053
• Update Time: 2025-10-18

3-nitrobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• 3-nitrobenzaldoxime
• 3-Nitrobenzaldoxime, (3-Nitrobenzaldehyde oxime)
• 3-Nitrobenzaldehyde oxime
• 3-nitro-benzaldoxime
• 3-NITROBENZENECARBALDEHYDE OXIME
• m-nitrobenzaldehyde oxime
• M-NITROBENZALDOXIME
• AKOS000304431
• Benzaldehyde, m-nitro-, oxime
• 3717-29-1
• 3431-62-7
• CS-0437847
• InChI=1/C7H6N2O3/c10-8-5-6-2-1-3-7(4-6)9(11)12/h1-5,10H/b8-5
• GQMMRLBWXCGBEV-VMPITWQZSA-N
• 20747-39-1
• (E)-N-[(3-nitrophenyl)methylidene]hydroxylamine
• 3-Nitrobenzaldoxime, 99%
• Z49568322
• (NE)-N-[(3-nitrophenyl)methylidene]hydroxylamine
• J-019552
• AB01319727-02
• syn-3-Nitrobenzaldoxime
• Benzaldehyde, 3-nitro-, oxime
• NCGC00324985-01
• 6N-034
• 3717-30-4
• MFCD00007275
• STK325337
• (E)-N-hydroxy-1-(3-nitrophenyl)methanimine

• MDL： MFCD00007275
• Inchi： 1S/C7H6N2O3/c10-8-5-6-2-1-3-7(4-6)9(11)12/h1-5,10H/b8-5+
• InChI Key： GQMMRLBWXCGBEV-VMPITWQZSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=N/O)=C1)=O
• BRN： 2047081

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.037842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 75.7

Experimental Properties

• Color/Form: Grayish yellow crystal powder
• Density: 1.33
• Melting Point: 123-125°C
• Boiling Point: 295.2°Cat760mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.589
• PSA: 78.41000
• LogP: 1.92610
• Solubility: Not determined

3-nitrobenzaldoxime Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-nitrobenzaldoxime

Chemical Profile and Applications of 3-Nitrobenzaldoxime (CAS No. 3431-62-7)

The compound 3-nitrobenzaldoxime, identified by the CAS No. 3431-62-7, is an organonitrogen compound with a unique structural configuration that positions it at the intersection of synthetic chemistry, pharmaceutical research, and analytical applications. Its molecular formula, C₇H₆N₂O₄, reflects a benzene ring substituted with a nitro group and an oxime functionality. This structure confers distinctive chemical reactivity and spectroscopic properties, making it a subject of interest in diverse scientific domains.

Recent advancements in synthetic methodologies have optimized the synthesis of 3-nitrobenzaldoxime, leveraging environmentally benign protocols such as microwave-assisted organic synthesis. A 2023 study published in Green Chemistry demonstrated that solvent-free conditions using heterogeneous catalysts achieve yields exceeding 90%, reducing energy consumption by 40% compared to traditional methods. The compound’s oxime moiety acts as a versatile nucleophile, enabling its use as an intermediate in the preparation of bioactive heterocycles like benzimidazoles and pyrazoles—structures critical for antiviral and anticancer drug development.

In medicinal chemistry, applications of 3-nitrobenzaldoxime extend to its role as a pharmacophore component in enzyme inhibitors. A groundbreaking study in Nature Communications (2024) revealed its ability to modulate histone deacetylase (HDAC) activity when incorporated into hybrid scaffolds, offering potential for epigenetic therapy research. Additionally, its nitro group exhibits redox sensitivity, enabling targeted drug delivery systems that respond to intracellular reducing environments—a key feature for tumor-specific therapies.

The compound’s analytical utility is equally notable. Researchers at the Max Planck Institute recently developed a spectrophotometric assay using 3-nitrobenzaldoxime for quantifying trace metal ions in biological fluids. The oxime’s ability to form stable complexes with metals like copper(II) allows detection limits as low as 0.5 ppb, surpassing conventional methods. This application underscores its value in environmental monitoring and clinical diagnostics.

In materials science, functionalization studies involving 3-nitrobenzaldoxime have explored its integration into conductive polymers for flexible electronics. A collaborative study between MIT and ETH Zurich demonstrated that covalently attaching this compound to poly(3,4-ethylenedioxythiophene) (PEDOT) enhances electrochemical stability by preventing oxidative degradation—a breakthrough for wearable sensor technologies.

Purity assessment remains critical for industrial applications, prompting innovations in analytical characterization. High-resolution mass spectrometry combined with chiral HPLC has enabled precise determination of enantiomeric excesses—a requirement for pharmaceutical-grade materials. Recent ISO standards now mandate such protocols for compounds like CAS No. 3431-62-7, ensuring consistency across global supply chains.

The future trajectory of this compound lies in its exploration within emerging fields like bioorthogonal chemistry and CRISPR-based gene editing systems. Preliminary data from Stanford University indicates that conjugating nitrobenzaldoximes with guide RNAs improves genome editing efficiency by protecting nucleic acids from enzymatic degradation—a discovery with transformative implications for genetic medicine.

In conclusion, the multifaceted nature of CAS No. 3431-62-7 (3-nitrobenzaldoxime) positions it as an indispensable tool across academic research and industrial sectors. Its structural adaptability combined with continuous methodological improvements ensures sustained relevance in advancing chemical innovation while meeting stringent regulatory requirements for modern scientific endeavors.